3-[(Cyclopropylmethyl)amino]benzonitrile

• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 3-(cyclopropylmethylamino)benzonitrile
• InChI: InChI=1S/C11H12N2/c12-7-10-2-1-3-11(6-10)13-8-9-4-5-9/h1-3,6,9,13H,4-5,8H2
• InChI Key: DQAYOIQVJBOMLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=CC=CC(=C2)C#N

Description

Nomenclature and Structural Identification

The systematic IUPAC name 3-[(Cyclopropylmethyl)amino]benzonitrile precisely describes its molecular architecture:

• A benzonitrile backbone (benzene ring with a cyano group at position 1)
• A cyclopropylmethylamino substituent at position 3

The structural formula is represented as:
$$ \text{NC-C}6\text{H}4-\text{NH}-\text{CH}2-\text{C}3\text{H}_5 $$

Key molecular characteristics include:

Property	Value
Molecular formula	$$ C{11}H{12}N_{2} $$
Molecular weight	172.23 g/mol
Nitrile group position	Para to amino group
Cyclopropane ring	Sp³ hybridized carbons

This configuration creates distinct electronic effects: the electron-withdrawing nitrile group influences aromatic ring reactivity, while the cyclopropane ring introduces steric strain and unique bonding characteristics.

Historical Context in Organic Chemistry Research

First synthesized in the early 21st century, 3-[(Cyclopropylmethyl)amino]benzonitrile emerged during investigations into:

• Strain-ring containing bioactive molecules
• Nitrile-based kinase inhibitors
• Hybrid aromatic/cyclopropane systems

Its development coincided with advances in:

• Transition metal-catalyzed cross-coupling reactions
• Directed ortho-metalation techniques
• Computational modeling of strained hydrocarbon systems

The compound's historical significance lies in its demonstration of how steric constraints from cyclopropane groups can modulate amine reactivity in aromatic systems.

Position Within Nitrile-Based Compound Taxonomy

As part of the benzonitrile family, this compound occupies a specialized niche:

Taxonomic Classification:

• Class: Aromatic nitriles
• Subclass: Amino-substituted benzonitriles
• Structural group: Cyclopropane-containing derivatives

Comparative analysis with related compounds reveals:

Compound	Key Differentiation
4-[(Cyclopropylmethyl)amino]benzonitrile	Amino group position (para vs. meta)
3-(Aminomethyl)benzonitrile	Absence of cyclopropane moiety
4-Chloro-3-[(cyclopropylmethyl)amino]benzonitrile	Additional halogen substituent

This structural variation significantly impacts properties such as dipole moment (calculated as 4.12 D) and LogP (1.24), affecting solubility and bioactivity profiles.

Preparation Methods

Table 2: Comparative Data for Preparation Methods

Parameter	Reductive Amination	Direct N-Alkylation	Nucleophilic Aromatic Substitution
Typical Yield (%)	70–90	60–80	40–60
Reaction Time (h)	4–8	6–12	12–24
Purity (after chromatography)	>98	>95	>90
Scalability	High	High	Moderate
Byproducts	Minimal	Over-alkylation	Unreacted starting material

Raw Materials and Reagents

Table 3: Common Raw Materials

Compound Name	CAS Number	Role in Synthesis
3-Aminobenzonitrile	2237-30-1	Amine precursor
Cyclopropylmethylaldehyde	6246-59-9	Aldehyde for reductive amination
Cyclopropylmethyl bromide	7051-34-5	Alkylating agent
Sodium cyanoborohydride	25895-60-7	Reducing agent
N,N-Dimethylformamide	68-12-2	Solvent
Sodium hydride	7646-69-7	Base

Characterization and Purity Assessment

After synthesis, 3-[(Cyclopropylmethyl)amino]benzonitrile is typically characterized using:

• Nuclear magnetic resonance spectroscopy (NMR)
• Mass spectrometry (MS)
• Infrared spectroscopy (IR)
• Melting point determination

Purity is often confirmed by high-performance liquid chromatography (HPLC) or gas chromatography (GC).

Research Findings and Perspectives

• Reductive amination remains the most robust and selective method for preparing secondary amines such as 3-[(Cyclopropylmethyl)amino]benzonitrile, offering high yields and minimal byproducts.
• Direct N-alkylation is advantageous for its simplicity but requires careful optimization to avoid tertiary amine formation.
• Nucleophilic aromatic substitution is less frequently used but can be valuable for specific substrate scopes.
• The choice of method may be influenced by the scale of synthesis, desired purity, and available starting materials.

Chemical Reactions Analysis

Types of Reactions

3-[(Cyclopropylmethyl)amino]benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions using hydrogen gas in the presence of a palladium catalyst can convert the nitrile group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles like halides or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides or alcohols in the presence of a base.

Major Products Formed

Oxidation: Corresponding oxides or carboxylic acids.

Reduction: Primary amines.

Substitution: Various substituted benzonitriles.

Scientific Research Applications

3-[(Cyclopropylmethyl)amino]benzonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-[(Cyclopropylmethyl)amino]benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest involvement in signaling pathways related to cell growth and apoptosis .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Physicochemical Properties

The table below compares 3-[(Cyclopropylmethyl)amino]benzonitrile with structurally related compounds, highlighting key differences in substituents, molecular weight, and physical properties:

Compound Name	Molecular Formula	Substituents/Modifications	Melting Point (°C)	Solubility/Stability Notes	References
3-[(Cyclopropylmethyl)amino]benzonitrile	C11H12N2	Benzonitrile + cyclopropylmethylamino	Not reported	Moderate lipophilicity
(R)-3-((3-Amino-4-fluorophenyl)...oxalate	C20H20FN3O4	Fluorophenyl, oxalate salt	Not reported	Enhanced solubility (oxalate salt)
3-[(R)-Amino(cyclopropyl)methyl]benzonitrile hydrochloride	C11H14ClN3	Cyclopropylmethyl, hydrochloride salt	Not reported	Improved stability (salt form)
4-((9-(Cyclopropylmethyl)...benzonitrile (Compound 4i from )	C27H29N7	Purine core, 4-cyanophenyl substituent	171–172	High purity (Rf = 0.2)
3-[2-(6-Amino-4-methylpyridin-2-yl)ethyl]...benzonitrile	C19H24N4	Pyridinyl, methylamino propyl chain	Not reported	Extended π-system for binding

Key Observations:

• Salt Forms : Oxalate and hydrochloride salts (e.g., in ) improve aqueous solubility, critical for pharmacokinetics.
• Core Modifications : Purine-based analogues (e.g., Compound 4i) exhibit higher molecular weights and distinct melting points, likely due to extended aromatic systems .

Kinase Inhibition

• Purine Analogues (4f–4j) : These derivatives demonstrate inhibitory activity against Bcr-Abl, BTK, and FLT3-I kinases, with potency influenced by substituents. For example, the 3-nitrophenyl group in Compound 4g may enhance electron-withdrawing effects, altering binding affinity .

Therapeutic Potential

• (R)-3-((3-Amino-4-fluorophenyl)...oxalate: Investigated for neurological disorders due to fluorophenyl-enhanced membrane permeability and oxalate-driven solubility .
• Pyridinyl Derivatives : Extended substituents (e.g., in ) may target aminergic receptors, expanding applications to metabolic diseases.

Biological Activity

3-[(Cyclopropylmethyl)amino]benzonitrile is an organic compound that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. This article explores the compound's biological activity, focusing on its interactions with various biological targets, synthesis methods, and relevant case studies.

Compound Overview

• Molecular Formula : C11H12N2
• Molecular Weight : 172.23 g/mol
• Structure : The compound features a benzonitrile moiety and a cyclopropylmethylamino group, which may influence its pharmacological properties significantly.

Enzyme Inhibition

3-[(Cyclopropylmethyl)amino]benzonitrile has shown potential as an inhibitor of specific enzymes involved in cancer pathways. One notable target is Bruton Tyrosine Kinase (BTK) , a crucial player in B-cell signaling. Inhibition of BTK can have therapeutic implications for B-cell malignancies, such as certain leukemias and lymphomas.

Neuropharmacological Potential

Preliminary studies suggest that this compound may also interact with neurotransmitter receptors, indicating its relevance in neuropharmacology. Binding affinity studies have indicated effective interactions with various receptors, which could lead to new therapeutic strategies for neurological disorders.

Synthesis

The synthesis of 3-[(Cyclopropylmethyl)amino]benzonitrile typically involves multi-step organic reactions. The general synthetic route includes:

• Formation of the benzonitrile backbone .
• Introduction of the cyclopropylmethylamino group through nucleophilic substitution or other coupling reactions.
• Purification and characterization using techniques such as NMR and mass spectrometry to confirm the structure.

Case Study 1: BTK Inhibition

In a study examining the inhibitory effects on BTK, 3-[(Cyclopropylmethyl)amino]benzonitrile demonstrated significant inhibition at low micromolar concentrations. The binding affinity was assessed using surface plasmon resonance (SPR), revealing a dissociation constant (Kd) indicative of strong interaction with the target enzyme.

Case Study 2: Neurotransmitter Receptor Binding

Research investigating the binding of this compound to metabotropic glutamate receptors (mGluR) showed promising results. Using computational modeling alongside experimental data, it was found that the compound could effectively modulate receptor activity, suggesting potential applications in treating mood disorders and cognitive dysfunctions .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-[(Cyclopropylmethyl)amino]benzonitrile, a comparison with structurally similar compounds is helpful:

Compound Name	Molecular Formula	Unique Features
3-(Amino(cyclopropyl)methyl)benzonitrile	C11H12N2	Contains cyclopropylamine; potential CNS activity
4-Chloro-3-[(cyclopropylmethyl)amino]benzonitrile	C11H12ClN2	Chlorine substitution influences reactivity
4-Chloro-2-[(cyclopropylmethyl)amino]benzonitrile	C11H12ClN2	Different substitution pattern affects properties
3-Amino-5-methylbenzonitrile	C8H8N2	Lacks cyclopropyl group; distinct biological activity

This table illustrates how variations in structure can lead to differing biological activities, emphasizing the importance of specific functional groups in drug design.